Cas no 464-07-3 (3,3-Dimethyl-2-butanol)

3,3-Dimethyl-2-butanol Properties

Names and Identifiers

• 3,3-Dimethyl-2-butanol
• Pinacolyl alcohol
• tert-Butyl methyl carbinol
• 3,3-dimethyl-2-butanol (2,2-3)
• Dymethylbutanol
• 3,3-Dymethyl-2butanol
• Pinacolone Alcohol
• 1-tert-Butylethanol
• 2,2-dimethyl-3-butanol
• 3,3-dimethyl-2-butan-1-ol
• 3,3-dimethyl-2-butano
• methyl-t-butyl carbinol
• Pinacoline alcohol
• PINACOLYILALCOHOL
• Pinakolylalkohol
• +Expand

• MDL： MFCD00004522
• InChIKey： DFOXKPDFWGNLJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H14O/c1-5(7)6(2,3)4/h5,7H,1-4H3
• SMILES： CC(C)(C)C(O)C

Computed Properties

• Exact Mass: 102.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 7
• Complexity: 51.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.41330
• PSA: 20.23000
• Refractive Index: n20/D 1.415(lit.)
• Water Partition Coefficient: Soluble inethanol, diethyl ether, water (25 g/L).
• Boiling Point: 119-121 °C(lit.)
• Melting Point: 4.8 °C(lit.)
• Flash Point: 84 °F
• Color/Form: Colorless liquid.
• Solubility: It can be miscible with ethanol \ ether and benzene, and slightly soluble in water
• Density: 0.812 g/mL at 25 °C(lit.)